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Nickel oxide (NiO) and tin oxide (SnO₂) are metal oxide semiconductors with unique optical

and electrical properties that make them suitable for a wide range of applications, including

solar cells, gas sensors, and transparent conducting electrodes.[1][2][3] Tin oxide is an n-type

semiconductor with a wide bandgap of approximately 3.6 eV to 3.8 eV, making it transparent to

visible light.[2][3][4] Nickel oxide is a p-type semiconductor with a wide bandgap of about 3.6

eV.[4][5] By doping one metal oxide with the other, the resulting nickel tin oxide system can be

tailored to achieve specific optical and electrical characteristics.[6][7] Doping NiO with tin can

enhance its electronic properties, while doping SnO₂ with nickel can create oxygen vacancies

and alter its band gap.[1][7]

Synthesis Methodologies
Several methods are employed to synthesize nickel tin oxide nanoparticles and thin films,

each influencing the final optical properties.

Sol-Gel Method: This technique is used for synthesizing both undoped and tin-doped nickel

oxide nanoparticles.[6] It is a versatile method that allows for good control over the

composition and particle size.[8]

Spray Pyrolysis: This is a cost-effective method for preparing tin-doped NiO thin films.[1]

Co-precipitation: This is a simple and facile technique to synthesize pure and nickel-doped

tin oxide nanoparticles.[7]

Hydrothermal Method: This method has been used to synthesize nickel-doped SnO₂

nanospheres.[2]
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Optical Properties of Tin-Doped Nickel Oxide
(Sn:NiO)
The introduction of tin as a dopant in nickel oxide thin films has a significant impact on its

optical properties.

Band Gap Energy
The optical band gap of Sn-doped NiO thin films can be tuned by varying the doping

concentration. One study found that the bandgap energy for Sn-doped NiO thin films was 3.42

eV for undoped NiO, and 3.49 eV, 3.46 eV, and 3.44 eV for 3%, 6%, and 9% Sn doping,

respectively.[1]

Transmittance and Absorbance
The optical parameters for both undoped and doped NiO films are typically calculated from UV-

VIS measurements in the wavelength range of 200–1200 nm.[1] The absorbance spectrum of

NiO thin films generally ranges from 200 to 400 nm, with absorbance increasing with the

thickness of the film.[5]

Optical Properties of Nickel-Doped Tin Oxide
(Ni:SnO₂)
Doping tin oxide with nickel also leads to significant changes in its optical characteristics.

Band Gap Energy
The introduction of nickel as a dopant in SnO₂ nanoparticles has been shown to reduce the

band gap. In one study, the band gap of pure SnO₂ was 3.78 eV, which was reduced to 3.20 eV

after Ni doping.[7] Another study on Ni-doped SnO₂ nanoparticles reported a decrease in the

energy band gap with increasing Ni concentration.[8]

Photoluminescence
Photoluminescence analysis of Ni-doped SnO₂ nanoparticles indicates the creation of oxygen

vacancies due to the doping.[7]
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Transmittance
The optical transmittance of Ni-doped SnO₂ has been observed to increase with an increasing

doping concentration.[8]

Quantitative Data Summary
The following tables summarize the key optical properties of nickel tin oxide systems as

reported in the literature.

Table 1: Optical Band Gap of Tin-Doped Nickel Oxide (Sn:NiO) Thin Films[1]

Sn Doping Concentration (%) Band Gap (eV)

0 3.42

3 3.49

6 3.46

9 3.44

Table 2: Optical Band Gap of Nickel-Doped Tin Oxide (Ni:SnO₂) Nanoparticles[7]

Ni Doping Band Gap (eV)

Pure SnO₂ 3.78

Ni-doped SnO₂ 3.20

Experimental Protocols
Detailed methodologies for the synthesis and characterization of nickel tin oxide systems are

crucial for reproducible research.

Synthesis Protocol: Sol-Gel Method for Ni-Doped
SnO₂[8]
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Precursor Preparation: Tin (IV) chloride (SnCl₄) and nickel (II) chloride (NiCl₂) are used as

precursors.

Mixing: The precursors are mixed in desired concentrations.

Precipitation: An ammonia solution is added to the mixture to facilitate precipitation.

Washing and Drying: The resulting precipitate is washed and dried to obtain the

nanoparticles.

Characterization Protocol: UV-Visible Spectroscopy[2]
Sample Preparation: The synthesized nanoparticles or thin films are prepared for analysis.

Measurement: A UV-Vis spectrophotometer is used to measure the absorbance and

transmittance spectra of the sample.

Band Gap Calculation: The optical band gap is determined from the absorbance spectra.

Characterization Protocol: X-ray Diffraction (XRD)[8]
Sample Preparation: The powdered sample of nanoparticles is prepared.

Measurement: The XRD pattern is recorded using an X-ray diffractometer.

Analysis: The resulting diffraction pattern is analyzed to determine the crystal structure and

particle size of the material.

Visualizations
The following diagrams illustrate key experimental workflows and logical relationships in the

study of nickel tin oxide's optical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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